Cas no 919976-94-6 (N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide)

• Product Name: N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide
• CAS No: 919976-94-6
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 5426189
• Update Time: 2025-07-17

N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-[2-(3,4-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)-N-methyl-2-furamide
• N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

• Inchi： 1S/C24H25N3O3/c1-17-10-11-19(15-18(17)2)29-14-12-27-21-8-5-4-7-20(21)25-23(27)16-26(3)24(28)22-9-6-13-30-22/h4-11,13,15H,12,14,16H2,1-3H3
• InChI Key： YLANQKWBVPCSMI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC1N(CCOC2=CC=C(C)C(C)=C2)C2=CC=CC=C2N=1)C)=O

Additional information on N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

Comprehensive Analysis of N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS 919976-94-6)

The compound N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS 919976-94-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a furan-2-carboxamide core linked to a 1H-1,3-benzodiazol-2-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel compounds like N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide has surged, driven by advancements in drug discovery and the need for more effective therapeutic agents. The compound's CAS 919976-94-6 identifier is frequently searched in academic databases and patent repositories, reflecting its growing relevance. Its structural complexity and functional diversity align with current trends in small-molecule drug development, where precision and selectivity are paramount.

One of the key features of N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide is its potential application in addressing unmet medical needs. For instance, its furan-2-carboxamide component is known to exhibit bioactivity in various contexts, including anti-inflammatory and antimicrobial effects. This has led to increased interest in its utility for targeted therapy, particularly in conditions where conventional treatments fall short. The compound's 3,4-dimethylphenoxyethyl side chain further enhances its pharmacokinetic properties, improving bioavailability and tissue penetration.

The synthesis and characterization of CAS 919976-94-6 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and minimize off-target effects. This approach is in line with the broader shift toward personalized medicine, where compounds are tailored to individual patient profiles.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide may interact with central nervous system receptors, opening avenues for treating neurological disorders. This aligns with the growing focus on mental health and cognitive enhancement, topics that dominate contemporary scientific discourse. The compound's ability to cross the blood-brain barrier is a particularly promising attribute, as it addresses a major challenge in CNS drug development.

From a commercial perspective, CAS 919976-94-6 represents a valuable asset for pharmaceutical companies and research institutions. Its patent status and proprietary synthesis routes make it a competitive player in the biopharmaceutical market. Additionally, the compound's versatility allows for its integration into combinatorial chemistry libraries, further expanding its utility. As the industry moves toward green chemistry and sustainable practices, efforts are underway to optimize the synthesis of N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide to reduce environmental impact.

In conclusion, N-({1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS 919976-94-6) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential therapeutic applications, position it as a key player in modern drug discovery. As research continues to uncover its full potential, this compound is likely to remain at the forefront of innovative pharmacology and molecular design.